Cas no 332398-57-9 (4-Carboxynaphthalene-1-boronic acid)

4-Carboxynaphthalene-1-boronic acid Properties

Names and Identifiers

• 4-Borono-1-naphthoic acid
• 4-Carboxynaphthalene-1-boronic acid
• 4-borononaphthalene-1-carboxylic acid
• 4-carboxy-1-naphthylboronic acid
• SCHEMBL4341530
• BS-28030
• SRYYKYNBMCQCAB-UHFFFAOYSA-N
• 4-Carboxynaphthalene-1-boronicacid
• AB23191
• MFCD06203538
• CS-0174735
• A875352
• 4-Borono-1-naphthoicacid
• DTXSID90627689
• E84691
• 332398-57-9
• AKOS015836345
• 4-(dihydroxyboranyl)naphthalene-1-carboxylic acid
• +Expand

• MDL： MFCD06203538
• InChIKey： SRYYKYNBMCQCAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9BO4/c13-11(14)9-5-6-10(12(15)16)8-4-2-1-3-7(8)9/h1-6,15-16H,(H,13,14)
• SMILES： C1=CC=C2C(=C1)C(=CC=C2B(O)O)C(=O)O

Computed Properties

• Exact Mass: 216.05900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.0593889g/mol
• Heavy Atom Count: 16
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• LogP: 0.21780
• PSA: 77.76000
• Refractive Index: 1.676
• Boiling Point: 502.293°C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 257.578°C
• Color/Form: Not available
• Density: 1.422